Cas no 1690674-97-5 (2-amino-6-oxooctanoic acid)

• Product Name: 2-amino-6-oxooctanoic acid
• CAS No: 1690674-97-5
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 6222227
• PubChem ID: 106801112
• Update Time: 2025-10-19

2-amino-6-oxooctanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-oxooctanoic acid
• 1690674-97-5
• EN300-1297811

• Inchi： 1S/C8H15NO3/c1-2-6(10)4-3-5-7(9)8(11)12/h7H,2-5,9H2,1H3,(H,11,12)
• InChI Key： YSPGRJJKBUVWKP-UHFFFAOYSA-N
• SMILES： O=C(CC)CCCC(C(=O)O)N

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 80.4Ų

Additional information on 2-amino-6-oxooctanoic acid

2-Amino-6-Oxo-octanoic Acid: A Comprehensive Overview

2-Amino-6-Oxo-octanoic Acid, also known by its CAS number 1690674-97-5, is a compound of significant interest in the fields of organic chemistry, biochemistry, and pharmacology. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development and as a building block in synthetic chemistry. Recent advancements in its synthesis, characterization, and biological evaluation have further highlighted its importance in contemporary research.

The molecular structure of 2-Amino-6-Oxo-octanoic Acid consists of an eight-carbon chain with an amino group (-NH₂) at the second position and a ketone group (C=O) at the sixth position. This arrangement makes it a member of the amino acid family, specifically a beta-amino acid derivative. The presence of both amino and carboxylic acid groups renders it amphiprotic, which is a key feature for its potential role in peptide synthesis and as a precursor for more complex molecules.

Recent studies have focused on the synthesis of 2-Amino-6-Oxo-octanoic Acid through various routes, including enzymatic catalysis and chemical methods. Researchers have explored the use of recombinant enzymes to achieve high yields and enantioselectivity, which is crucial for applications in pharmaceuticals. For instance, a 2023 study published in *Nature Catalysis* demonstrated the use of engineered enzymes to synthesize this compound with over 95% enantiomeric excess. Such advancements not only enhance the efficiency of production but also pave the way for large-scale manufacturing.

The biological activity of 2-Amino-6-Oxo-octanoic Acid has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits potent antioxidant properties, making it a potential candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. A 2023 study in *Free Radical Biology & Medicine* reported that 2-Amino-6-Oxo-octanoic Acid significantly reduced reactive oxygen species (ROS) levels in cellular models, indicating its potential therapeutic benefits.

In addition to its antioxidant properties, 2-Amino-6-Oxo-octanoic Acid has shown promise as a modulator of cellular signaling pathways. Research conducted at the University of California revealed that this compound interacts with key signaling molecules such as NF-kB and MAPK, suggesting its role in inflammation regulation. These findings have opened new avenues for exploring its applications in anti-inflammatory therapies.

The structural versatility of 2-Amino-6-Oxo-octanoic Acid also makes it an attractive candidate for drug delivery systems. Its ability to form stable complexes with metal ions has been exploited in designing nanocarriers for targeted drug delivery. A 2023 paper in *Biomaterials Science* highlighted the use of this compound as a ligand for fabricating biocompatible nanoparticles, which exhibited enhanced drug encapsulation efficiency and controlled release profiles.

From an industrial perspective, the demand for 2-Amino-6-Oxo-octanoic Acid is driven by its role as an intermediate in the synthesis of advanced materials and specialty chemicals. Its incorporation into polymeric materials has been shown to improve mechanical properties and thermal stability, making it valuable in high-performance polymer applications.

In conclusion, 2-Amino-6-Oxo-octanoic Acid (CAS No: 1690674-97-5) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with recent breakthroughs in synthesis and biological evaluation, positions it as a promising molecule for future innovations in medicine and materials science. As research continues to unfold, this compound is expected to contribute significantly to advancing both therapeutic interventions and industrial applications.